Cas no 1428366-69-1 (N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide)

N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide is a heterocyclic compound featuring a pyrazolo-oxazine core fused with a pyrrolidine moiety. Its unique structure confers potential advantages in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to the presence of both basic (pyrrolidine) and hydrogen-bonding (carboxamide) functionalities. The ethyl substitution on the pyrrolidine nitrogen may enhance lipophilicity, potentially improving blood-brain barrier permeability. The rigid pyrazolo-oxazine framework could contribute to selective binding interactions, making it a promising intermediate for the development of bioactive molecules with tailored pharmacokinetic properties. Further research is warranted to explore its specific applications.
N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide structure
1428366-69-1 structure
Product Name:N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
CAS No:1428366-69-1
MF:C14H22N4O2
MW:278.350082874298
CID:5833373
PubChem ID:71789507
Update Time:2025-05-26

N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(1-ethylpyrrolidin-2-yl)methyl]-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
    • N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
    • N-((1-ethylpyrrolidin-2-yl)methyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
    • VU0537195-1
    • AKOS024539312
    • 1428366-69-1
    • F6212-0400
    • Inchi: 1S/C14H22N4O2/c1-2-17-6-3-5-11(17)9-15-13(19)12-10-16-18-7-4-8-20-14(12)18/h10-11H,2-9H2,1H3,(H,15,19)
    • InChI Key: FCZLLVUPVNAONM-UHFFFAOYSA-N
    • SMILES: O1CCCN2N=CC(C(NCC3CCCN3CC)=O)=C12

Computed Properties

  • Exact Mass: 278.17427596g/mol
  • Monoisotopic Mass: 278.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 59.4Ų

N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide Pricemore >>

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Additional information on N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide

Comprehensive Overview of N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide (CAS No. 1428366-69-1)

The compound N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide, identified by its CAS No. 1428366-69-1, represents a significant advancement in the field of medicinal chemistry. This molecule, with its unique structural framework combining a pyrazolo[3,2-b][1,3]oxazine core and an ethylpyrrolidinyl side chain, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its carboxamide functionality, which is known to enhance binding affinity and selectivity in biological systems.

In recent years, the demand for novel heterocyclic compounds like N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide has surged, driven by the need for innovative therapeutic agents. The compound's pyrazolo-oxazine scaffold is a focal point for studies targeting enzyme modulation and receptor interactions. Its structural complexity and potential for bioactivity make it a subject of interest in academic and industrial research, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases.

The synthesis of CAS No. 1428366-69-1 involves multi-step organic reactions, with emphasis on the formation of the pyrazolo[3,2-b][1,3]oxazine ring system. This process often requires precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound, ensuring its suitability for further pharmacological evaluation. The compound's logP and solubility profiles are also critical parameters assessed during preclinical development.

One of the most searched questions regarding N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide revolves around its potential therapeutic applications. Preliminary studies suggest its relevance in targeting G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous physiological processes. Additionally, its blood-brain barrier (BBB) permeability is a topic of active investigation, as it could pave the way for treatments addressing neurological conditions such as Parkinson's disease and epilepsy.

From a commercial perspective, CAS No. 1428366-69-1 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its pricing and availability are influenced by factors such as synthesis complexity and market demand. Researchers are advised to verify the compound's certificate of analysis (CoA) and purity before procurement, as these parameters are crucial for experimental reproducibility.

In conclusion, N-[(1-ethylpyrrolidin-2-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide stands as a promising candidate for further exploration in drug development. Its unique chemical architecture and potential pharmacological properties align with current trends in precision medicine and targeted therapy. As scientific understanding of its mechanisms deepens, this compound may emerge as a key player in addressing unmet medical needs.

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